Cas no 1086378-89-3 (4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde)

• Product Name: 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde
• CAS No: 1086378-89-3
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• MDL: MFCD09864903
• CID: 4679498
• Update Time: 2025-05-20

4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde
• 4-((2-Chloropyrimidin-4-yl)oxy)benzaldehyde
• SBB052197
• 4-(2-chloropyrimidin-4-yloxy)benzaldehyde

• MDL： MFCD09864903
• Inchi： 1S/C11H7ClN2O2/c12-11-13-6-5-10(14-11)16-9-3-1-8(7-15)2-4-9/h1-7H
• InChI Key： VDKYAXSPQPTVOF-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)OC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 234.02
• Monoisotopic Mass: 234.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde

4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde: A Comprehensive Overview

4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde (CAS No. 1086378-89-3) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique molecular structure, has been the subject of extensive research due to its potential applications in drug development and material science. The CAS No. 1086378-89-3 identifier uniquely distinguishes this compound within the chemical database, ensuring its precise identification and reference in scientific literature.

The molecular structure of 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde is composed of a benzaldehyde moiety linked to a 2-chloropyrimidine ring through an ether bond. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules targeting specific cellular pathways.

One of the most notable aspects of 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde is its role in drug discovery. Researchers have explored its potential as a lead compound for developing anti-cancer agents, given its ability to modulate key enzymes involved in cell proliferation and apoptosis. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a novel therapeutic agent.

In addition to its pharmacological applications, 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde has also been investigated for its photochemical properties. The presence of the pyrimidine ring introduces unique light-responsive characteristics, making it a candidate for applications in optoelectronic materials and sensors. Recent advancements in this area have leveraged the compound's ability to absorb specific wavelengths of light, enabling its use in photovoltaic devices and light-emitting diodes (LEDs).

The synthesis of 4-[(2-Chloropyrimidin-4-yl)oxy]benzaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A common approach involves the nucleophilic substitution of a suitable chlorinated intermediate with an aldehyde group, followed by purification to obtain the final product. Researchers have optimized this process to enhance yield and purity, making it more accessible for large-scale production.

From an environmental standpoint, 4-(2-chloropyrimidinoyl)benzaldehyde has been assessed for its biodegradability and eco-toxicity. Studies indicate that under controlled conditions, the compound undergoes gradual degradation, reducing its environmental footprint compared to more persistent chemicals. This attribute is particularly important as industries increasingly prioritize sustainable practices in chemical manufacturing.

In conclusion, 4-(2-chloropyrimidinoyl)benzaldehyde (CAS No. 1086378-89_3) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its biological and photochemical behaviors, position it as a promising candidate for future innovations in medicine and technology.